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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and appropriate storage of

3,4,5-Trimethoxyphenylacetic acid (CAS No. 951-82-6), a compound often utilized in organic

synthesis and pharmaceutical research. Adherence to these protocols is crucial for ensuring

the integrity of the compound and the safety of laboratory personnel.

Product Information
Chemical Name: 3,4,5-Trimethoxyphenylacetic acid

Molecular Formula: C₁₁H₁₄O₅[1]

Molecular Weight: 226.23 g/mol [2]

Appearance: Beige to yellow crystalline solid[1][3]

Primary Use: A common intermediate in organic synthesis, particularly for the conversion of

its carboxyl groups.[2]

Handling Protocols
3,4,5-Trimethoxyphenylacetic acid is classified as a hazardous chemical and requires careful

handling to prevent adverse health effects.[4]
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2.1 Personal Protective Equipment (PPE)

All personnel handling this compound must wear the following PPE:

Gloves: Appropriate protective gloves to prevent skin contact.[5]

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: A NIOSH-approved N95 dust mask or equivalent respirator should be

used, especially when handling the powder form, to avoid inhalation of dust particles.[5]

Lab Coat: A standard laboratory coat to prevent contamination of personal clothing.[5]

2.2 Engineering Controls

Ventilation: Work with 3,4,5-Trimethoxyphenylacetic acid should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[4]

2.3 Safe Handling Practices

Avoid direct contact with skin, eyes, and clothing.[4]

Prevent the formation of dust when handling the solid form.[4]

Wash hands thoroughly with soap and water after handling the compound.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage Guidelines
Proper storage is essential to maintain the stability and purity of 3,4,5-
Trimethoxyphenylacetic acid.

3.1 Storage Conditions
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The compound should be stored in a tightly closed container in a dry and well-ventilated place.

[4][6]

Form Storage Temperature Duration

Powder -20°C Up to 3 years[2]

0-8°C As per some suppliers[3]

In Solvent -80°C Up to 1 year[2]

Short-term 4°C Over one week[2]

3.2 Incompatibilities

Store away from strong oxidizing agents.[5]

Experimental Protocols
4.1 Preparation of Stock Solutions

Solubility: 3,4,5-Trimethoxyphenylacetic acid is soluble in DMSO (45 mg/mL) and H₂O.[2]

Sonication may be required to achieve full dissolution in DMSO.[2]

Procedure:

Accurately weigh the desired amount of the compound.

In a sterile container, add the appropriate solvent.

If necessary, sonicate the mixture until the solid is completely dissolved.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[2]

4.2 Stability Assessment Protocol (General)

This is a general protocol for assessing the stability of the compound under various conditions.
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Objective: To determine the stability of 3,4,5-Trimethoxyphenylacetic acid under specific

laboratory conditions (e.g., temperature, light exposure).

Methodology:

Prepare several aliquots of a known concentration of the compound in a relevant solvent.

Store the aliquots under different conditions (e.g., -20°C, 4°C, room temperature, exposed

to light, protected from light).

At specified time points (e.g., 1 day, 1 week, 1 month), analyze an aliquot from each

condition using a suitable analytical method such as High-Performance Liquid

Chromatography (HPLC).

Compare the purity and concentration of the stored samples to a freshly prepared

standard to determine the extent of degradation.

Hazard Identification and First Aid
Health Hazards: Causes skin and eye irritation.[1][4] May cause respiratory irritation.[1][4]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[4] If

irritation persists, seek medical attention.[4]

In case of skin contact: Wash off with soap and plenty of water.[4] If skin irritation occurs,

get medical advice.[4]

If inhaled: Move the person into fresh air.[4] If breathing is difficult, give oxygen.[4]

If swallowed: Rinse mouth with water.[7] Do NOT induce vomiting.[7]
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Workflow for Handling and Storage of 3,4,5-Trimethoxyphenylacetic Acid

Preparation

Handling

Storage

Post-Handling

Assess Hazards
(Skin/Eye Irritant)

Don Personal Protective
Equipment (PPE)

Work in a Ventilated Area
(Fume Hood)

Weigh Solid Compound

Prepare Solution
(e.g., in DMSO)

Perform Experiment Store in Tightly
Sealed Container

Dispose of Waste
Properly

Select Appropriate
Storage Temperature

Long-term Storage
(-20°C Powder, -80°C Solution)

Long-term

Short-term Storage
(4°C)

Short-term

Clean Work Area

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3,4,5-Trimethoxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,4,5-Trimethoxyphenylacetic acid | C11H14O5 | CID 70372 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3,4, 5-trimethoxyphenylacetic acid | Endogenous Metabolite | TargetMol [targetmol.com]

3. chemimpex.com [chemimpex.com]

4. fishersci.com [fishersci.com]

5. 3,4,5-Trimethoxyphenylacetic acid(951-82-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. witega.de [witega.de]

To cite this document: BenchChem. [Application Notes and Protocols for 3,4,5-
Trimethoxyphenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207566#handling-and-storage-guidelines-for-3-4-5-
trimethoxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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